Cas no 433920-87-7 (3-methoxy-4-(1h-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-methoxy-4-(1h-pyrazol-1-yl)benzaldehyde
• CAS No: 433920-87-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD08669919
• CID: 928931
• PubChem ID: 22631004
• Update Time: 2025-06-25

3-methoxy-4-(1h-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(1h-pyrazol-1-yl)benzaldehyde
• 3-methoxy-4-pyrazol-1-ylbenzaldehyde
• AG-F-53600
• CTK4I7295
• P16402
• 433920-87-7
• BVVQCIMSMJVSPL-UHFFFAOYSA-N
• DTXSID00627130
• SCHEMBL6852249

• MDL： MFCD08669919
• Inchi： 1S/C11H10N2O2/c1-15-11-7-9(8-14)3-4-10(11)13-6-2-5-12-13/h2-8H,1H3
• InChI Key： BVVQCIMSMJVSPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.69340

Additional information on 3-methoxy-4-(1h-pyrazol-1-yl)benzaldehyde

Comprehensive Overview of 3-Methoxy-4-(1H-pyrazol-1-yl)benzaldehyde (CAS No. 433920-87-7)

3-Methoxy-4-(1H-pyrazol-1-yl)benzaldehyde (CAS No. 433920-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a benzaldehyde core substituted with a methoxy group and a pyrazole ring. Such structural motifs are highly sought after in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in cancer therapeutics and anti-inflammatory applications, aligning with current trends in precision medicine.

The growing interest in heterocyclic compounds like 3-Methoxy-4-(1H-pyrazol-1-yl)benzaldehyde is reflected in the surge of related queries on scientific databases and AI-driven platforms. Common searches include "pyrazole derivatives in drug design" and "methoxy-substituted benzaldehyde applications," highlighting its relevance in modern chemistry. Its CAS No. 433920-87-7 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across industries. The compound’s molecular weight (218.21 g/mol) and solubility profile further make it a versatile intermediate in synthetic routes.

From an industrial perspective, 3-Methoxy-4-(1H-pyrazol-1-yl)benzaldehyde is valued for its role in developing high-performance materials and specialty chemicals. Its incorporation into OLED materials and photovoltaic devices has been explored, tapping into the booming demand for sustainable technologies. Environmental considerations also drive innovations, with studies focusing on green synthesis methods for such intermediates. This aligns with the broader shift toward eco-friendly chemical processes, a topic dominating academic and industrial discourse.

Analytical characterization of CAS No. 433920-87-7 typically involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity and consistency for end-use applications. The compound’s stability under varying pH conditions and thermal properties are frequently studied parameters, addressing quality control challenges in large-scale production. Such data is crucial for compliance with Good Manufacturing Practices (GMP), particularly in pharmaceutical contexts.

In summary, 3-Methoxy-4-(1H-pyrazol-1-yl)benzaldehyde exemplifies the intersection of cutting-edge research and industrial utility. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in contemporary chemistry. As the scientific community continues to unravel its potential, this compound remains a focal point for innovation, sustainability, and interdisciplinary collaboration.